1-(5-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 1-(5-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• InChI: InChI=1S/C11H12O4/c1-7(12)8-3-4-9-11(10(8)13-2)15-6-5-14-9/h3-4H,5-6H2,1-2H3
• InChI Key: HPOZJSSYCURCDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(C=C1)OCCO2)OC

Description

1-(5-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a round-bottomed flask, 500 mg of 1-(5-Hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one was dissolved in 1 mL of DMF. To this solution was added, 414 mg of K2CO3, and methyl iodide (1 mL, excess). The reaction was heated to 80° C. overnight. The reaction was poured into water and extracted with diethyl ether. The organic extract was washed with brine, dried (Na2SO4), filtered, and concentrated to afford 0.38 g (70%) of the acetophenone 8.

Synthesis routes and methods II

Procedure details